2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2Z)-
2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2Z)-
Brand Name:
Vulcanchem
CAS No.:
23726-92-3
VCID:
VC0028019
InChI:
InChI=1S/C13H20O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7H,6,8-9H2,1-4H3/b7-5-
SMILES:
CC=CC(=O)C1=C(CCCC1(C)C)C
Molecular Formula:
C13H20O
Molecular Weight:
192.3 g/mol
2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2Z)-
CAS No.: 23726-92-3
Main Products
VCID: VC0028019
Molecular Formula: C13H20O
Molecular Weight: 192.3 g/mol
| CAS No. | 23726-92-3 |
|---|---|
| Product Name | 2-Buten-1-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2Z)- |
| Molecular Formula | C13H20O |
| Molecular Weight | 192.3 g/mol |
| IUPAC Name | (Z)-1-(2,6,6-trimethylcyclohexen-1-yl)but-2-en-1-one |
| Standard InChI | InChI=1S/C13H20O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7H,6,8-9H2,1-4H3/b7-5- |
| Standard InChIKey | BGTBFNDXYDYBEY-ALCCZGGFSA-N |
| Isomeric SMILES | C/C=C\C(=O)C1=C(CCCC1(C)C)C |
| SMILES | CC=CC(=O)C1=C(CCCC1(C)C)C |
| Canonical SMILES | CC=CC(=O)C1=C(CCCC1(C)C)C |
| Density | 0.934-0.942 (20°) |
| Physical Description | colourless to pale yellow liquid with a complex fruity floral odou |
| Solubility | 1 ml in 10 ml 95% (in ethanol) |
| Synonyms | BETA-DAMASCONE;DAMASCONE (BETA);DAMASCONE;FEMA 3243;1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(Z)-2-Buten-1-one;1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-cis-2-Buten-1-one;2-Buten-1-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(Z)-;6,6-trimethyl-1-cyclohexen- |
| PubChem Compound | 1616260 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume